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Introduction
Decades after its initial discovery, the Ki-67 antigen remains a cornerstone in cellular

proliferation analysis and a critical biomarker in cancer research and diagnostics. This technical

guide provides an in-depth exploration of the discovery, history, and core methodologies

associated with the Ki-67 antigen. We delve into the original experimental protocols, the

evolution of its detection, its regulatory pathways, and the quantitative data that underscore its

prognostic significance.

The Initial Discovery: A Serendipitous Finding in
Kiel
In 1983, a pivotal moment in cell proliferation research occurred in the laboratory of Dr.

Johannes Gerdes in Kiel, Germany.[1][2] While generating monoclonal antibodies against

nuclear antigens of a Hodgkin lymphoma cell line (L428), a particular antibody, designated "Ki-

67" (derived from Kiel and the 67th clone in the 96-well plate), exhibited a unique staining

pattern.[3][4][5] This antibody exclusively recognized a nuclear antigen present in proliferating

cells, laying the foundation for a new era in the assessment of cell growth fractions in tissues.

[1][2][4]
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The initial studies by Gerdes and his team established that the Ki-67 antigen is expressed

during all active phases of the cell cycle (G1, S, G2, and mitosis) but is conspicuously absent in

quiescent cells (G0 phase).[3][4][6][7][8][9] This intrinsic property made the Ki-67 antibody a

powerful tool to determine the growth fraction of a given cell population.[9]

Timeline of Key Discoveries
Year Discovery Key Researchers

1983

Discovery of the Ki-67 antigen

and production of the original

monoclonal antibody.[4]

J. Gerdes, U. Schwab, H.

Lemke, H. Stein

1984

Characterization of Ki-67

expression throughout the cell

cycle.[7][8][9]

J. Gerdes, H. Lemke, H.

Baisch, et al.

1991

Immunobiochemical and

molecular characterization of

the Ki-67 protein, revealing two

isoforms of 345 and 395 kDa.

[10]

J. Gerdes, L. Li, C. Schlueter,

et al.

1992

Development of the MIB-1

antibody, enabling Ki-67

detection in formalin-fixed,

paraffin-embedded tissues.

Cattoretti et al.

1996
Sequencing of the entire Ki-67

gene locus.[3][5]

Experimental Protocols: The Foundation of Ki-67
Research
The following sections detail the methodologies employed in the foundational studies of the Ki-

67 antigen.
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Production of the Original Ki-67 Monoclonal Antibody
(Gerdes et al., 1983)
The original Ki-67 antibody was a murine monoclonal antibody. The protocol for its production

is summarized below.

Experimental Workflow: Monoclonal Antibody Production
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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